Cas no 402822-99-5 (Quinoline, 1-acetyl-1,2-dihydro-4-methyl- (9CI))

• Product name: Quinoline, 1-acetyl-1,2-dihydro-4-methyl- (9CI)
• CAS No: 402822-99-5
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 925567
• PubChem ID: 45119472

Quinoline, 1-acetyl-1,2-dihydro-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1-acetyl-1,2-dihydro-4-methyl- (9CI)
• 402822-99-5
• 1-(4-methylquinolin-1(2H)-yl)ethanone
• GTILEMNEKQIPMY-UHFFFAOYSA-N
• SCHEMBL2193457
• 1-N-acetyl-4-methyl-1,2-dihydroquinoline
• Quinoline, 1-acetyl-1,2-dihydro-4-methyl- (9CI)

• Inchi： InChI=1S/C12H13NO/c1-9-7-8-13(10(2)14)12-6-4-3-5-11(9)12/h3-7H,8H2,1-2H3
• InChI Key： GTILEMNEKQIPMY-UHFFFAOYSA-N
• SMILES： CC1=CCN(C2=CC=CC=C12)C(=O)C

Computed Properties

• Exact Mass: 187.1
• Monoisotopic Mass: 187.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones